Cas no 1361548-55-1 (6-(2,4,6-Trichlorophenyl)picolinaldehyde)

• Product Name: 6-(2,4,6-Trichlorophenyl)picolinaldehyde
• CAS No: 1361548-55-1
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4793729
• Update Time: 2025-05-26

6-(2,4,6-Trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2,4,6-Trichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-7-4-9(14)12(10(15)5-7)11-3-1-2-8(6-17)16-11/h1-6H
• InChI Key： WHAIKPHDFAKMFO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC=C(C=O)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 4.2
• Topological Polar Surface Area: 30

Additional information on 6-(2,4,6-Trichlorophenyl)picolinaldehyde

Recent Advances in the Study of 6-(2,4,6-Trichlorophenyl)picolinaldehyde (CAS: 1361548-55-1) in Chemical Biology and Pharmaceutical Research

The compound 6-(2,4,6-Trichlorophenyl)picolinaldehyde (CAS: 1361548-55-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 6-(2,4,6-Trichlorophenyl)picolinaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural framework, featuring a trichlorophenyl group and a picolinaldehyde moiety, makes it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements in this area is the application of 6-(2,4,6-Trichlorophenyl)picolinaldehyde in the development of small-molecule inhibitors for protein kinases. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including those implicated in cancer progression. The study utilized a combination of computational modeling and in vitro assays to elucidate the binding mechanisms and optimize the compound's efficacy.

In addition to its role in kinase inhibition, 6-(2,4,6-Trichlorophenyl)picolinaldehyde has shown promise in the field of antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit broad-spectrum antibacterial activity, particularly against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

Further investigations into the pharmacokinetic properties of 6-(2,4,6-Trichlorophenyl)picolinaldehyde have revealed its favorable metabolic stability and bioavailability. These characteristics make it an attractive candidate for further drug development. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are currently the focus of ongoing research efforts.

In conclusion, the compound 6-(2,4,6-Trichlorophenyl)picolinaldehyde (CAS: 1361548-55-1) represents a promising scaffold for the development of novel therapeutic agents. Its versatility in chemical synthesis and its demonstrated biological activities underscore its potential in addressing unmet medical needs. Future research should focus on refining its pharmacological properties and exploring its applications in other disease areas, such as neurodegenerative disorders and autoimmune diseases.